Cas no 33224-80-5 (2-Ethoxy-2-(2-naphthyl)acetonitrile)

• Product Name: 2-Ethoxy-2-(2-naphthyl)acetonitrile
• CAS No: 33224-80-5
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD08277004
• CID: 1124094
• PubChem ID: 57650072
• Update Time: 2025-11-03

2-Ethoxy-2-(2-naphthyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-2-(2-naphthyl)acetonitrile
• 2-Ethoxy-2-(2-naphthyl)-acetonitrile
• α-Ethoxy-2-naphthaleneacetonitrile
• 2-Ethoxy-2-(naphthalen-2-yl)acetonitrile
• 2-Ethoxy-2-(2-naphthyl)ethanenitril
• 2-ethoxy-2-naphthalen-2-ylacetonitrile
• alpha-Ethoxynaphthalene-2-acetonitrile
• DB-251454
• DTXSID60437515
• HY-D0094
• MFCD08277004
• SCHEMBL6753361
• alpha-Ethoxy-2-naphthaleneacetonitrile
• J-100145
• 2-Ethoxy-2-(2-phthyl)-acetonitrile
• 2-Ethoxy-2-(2-naphthyl)acetonitrile, >=95.0% (HPLC)
• 33224-80-5
• AKOS015152169
• CS-0010004

• MDL： MFCD08277004
• Inchi： 1S/C14H13NO/c1-2-16-14(10-15)13-8-7-11-5-3-4-6-12(11)9-13/h3-9,14H,2H2,1H3
• InChI Key： SERAXWXRCADJHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C#N)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33

2-Ethoxy-2-(2-naphthyl)acetonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Additional information on 2-Ethoxy-2-(2-naphthyl)acetonitrile

2-Ethoxy-2-(2-naphthyl)acetonitrile (CAS No: 33224-80-5)

2-Ethoxy-2-(2-naphthyl)acetonitrile is a versatile organic compound with the CAS registry number 33224-80-5. This compound, also referred to as naphthyl acetonitrile derivative, has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a naphthalene ring system attached to an ethoxy group and a cyano group, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of naphthyl acetonitrile derivatives in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that 2-Ethoxy-2-(2-naphthyl)acetonitrile exhibits promising cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound for therapeutic interventions. The naphthalene moiety, known for its aromatic stability and conjugation properties, plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic profile.

In addition to its pharmacological applications, naphthyl acetonitrile derivatives have found utility in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. The cyano group in 2-Ethoxy-2-(2-naphthyl)acetonitrile serves as an electron-withdrawing substituent, which can modulate the electronic properties of the molecule, making it suitable for applications in organic electronics. Recent advancements in this area have explored the use of this compound as a precursor for synthesizing high-performance organic photovoltaic materials.

The synthesis of naphthyl acetonitrile derivatives has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. These methods not only enhance the yield but also ensure the scalability of production, which is critical for industrial applications. The ethoxy group in naphthyl acetonitrile derivatives acts as a directing group, facilitating further functionalization and enabling the creation of more complex molecular architectures.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of naphthyl acetonitrile derivatives have been extensively studied. Researchers have reported that these compounds can undergo biodegradation under specific conditions, reducing their environmental footprint. This aspect is particularly important for industries seeking sustainable chemical solutions.

In conclusion, naphthyl acetonitrile derivatives, exemplified by naphthyl acetonitrile derivative 33224-80-5, continue to be a focal point in chemical research due to their diverse applications and promising properties. As new studies emerge, this compound is expected to play an even more significant role in advancing both therapeutic development and material science.